Cas no 1079991-74-4 (2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid)

• Product Name: 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid
• CAS No: 1079991-74-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 5176355
• PubChem ID: 59451908
• Update Time: 2026-03-05

2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid
• 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylicacid
• EN300-192485
• G73722
• DGFMYTLETPUYHD-UHFFFAOYSA-N
• 1079991-74-4
• Z1262560079
• SB74617
• DB-150023
• SCHEMBL543707
• 2-methyl[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid

• Inchi： 1S/C8H7N3O2/c1-5-9-7-4-2-3-6(8(12)13)11(7)10-5/h2-4H,1H3,(H,12,13)
• InChI Key： DGFMYTLETPUYHD-UHFFFAOYSA-N
• SMILES： C12=NC(C)=NN1C(C(O)=O)=CC=C2

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid

Introduction to 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid (CAS No. 1079991-74-4) and Its Emerging Applications in Chemical Biology

2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid, identified by the CAS number 1079991-74-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the triazolopyridine class, a scaffold that has been extensively studied for its potential in drug discovery and medicinal chemistry. The presence of multiple nitrogen atoms in its structure imparts a high degree of versatility, making it a valuable candidate for further exploration in synthetic chemistry and biological assays.

The [1,2,4]triazolo[1,5-a]pyridine core is particularly noteworthy for its ability to interact with biological targets in diverse ways. This motif has been incorporated into numerous pharmacophores, demonstrating efficacy in modulating various cellular processes. The 5-carboxylic acid substituent further enhances the compound's functionality by providing a site for derivatization, enabling the synthesis of analogs with tailored properties. Such modifications are crucial for optimizing potency, selectivity, and pharmacokinetic profiles in drug development pipelines.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid interacts with biological systems. Studies suggest that this compound exhibits promising binding affinity to certain enzymes and receptors, making it a potential lead compound for therapeutic intervention. For instance, research has indicated that derivatives of this scaffold may exhibit inhibitory activity against targets involved in inflammatory pathways and cancer progression. These findings align with the growing interest in small-molecule modulators that can selectively modulate complex disease mechanisms.

The synthesis of 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the triazolopyridine ring system typically requires careful control of reaction conditions to ensure high yield and purity. Techniques such as cycloaddition reactions between azides and alkynes have been employed to form the triazole moiety efficiently. Subsequent functionalization at the 5-position via carboxylation reactions allows for the introduction of the acidic group necessary for further chemical manipulation.

In terms of biological activity, preliminary assays have shown that 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid possesses interesting pharmacological properties. Its ability to engage with biological targets suggests potential applications in areas such as immunomodulation and anti-proliferative therapy. The compound's structural features also make it amenable to further derivatization aimed at improving its solubility and bioavailability—critical factors for successful drug candidates. Researchers are exploring various strategies to optimize these properties while maintaining or enhancing biological efficacy.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel scaffolds like 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid as potential therapeutic agents. Predictive models can now rapidly screen large chemical libraries for compounds with desired physicochemical and pharmacokinetic profiles. This approach has enabled the rapid identification of promising hits that would otherwise require extensive experimental screening. The combination of computational tools with traditional synthetic chemistry provides a powerful pipeline for developing next-generation pharmaceuticals.

Future directions in the study of 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid include exploring its role in complex disease models and conducting more comprehensive toxicological assessments. Preclinical studies are essential to validate its safety and efficacy before considering human trials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits. The versatility of this scaffold also opens avenues for its use in other areas beyond medicine, such as materials science or agrochemicals.

The growing body of literature on [1,2,4]triazolopyridines underscores their significance as privileged structures in medicinal chemistry. Compounds like 2-methyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid continue to inspire innovation by serving as starting points for new drug candidates or tools for biochemical research. As our understanding of disease mechanisms evolves, so too does our capacity to design molecules that can interact with them effectively. The journey from a single compound like this one to a therapeutic agent is a testament to the power of interdisciplinary collaboration and cutting-edge scientific inquiry.